Cas no 923025-56-3 (3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-)

3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)- structure
923025-56-3 structure
Product Name:3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-
CAS No:923025-56-3
MF:C8H7BrOS
MW:231.109580278397
CID:738648
PubChem ID:71446002
Update Time:2025-04-19

3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-
    • 1-bromo-4-thiophen-2-ylbut-3-en-2-one
    • 923025-56-3
    • 1-Bromo-4-(thiophen-2-yl)but-3-en-2-one
    • DTXSID50854510
    • Inchi: 1S/C8H7BrOS/c9-6-7(10)3-4-8-2-1-5-11-8/h1-5H,6H2
    • InChI Key: CPZKSDWEONFCLN-UHFFFAOYSA-N
    • SMILES: BrCC(C=CC1=CC=CS1)=O

Computed Properties

  • Exact Mass: 229.94010g/mol
  • Monoisotopic Mass: 229.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.3Ų
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